Cas no 1385365-69-4 (2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide)

• Product Name: 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide
• CAS No: 1385365-69-4
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 6263660
• PubChem ID: 72000125
• Update Time: 2025-10-31

2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-(4-CYANOPHENYL)-N-(2-METHOXYETHYL)PYRIDINE-4-CARBOXAMIDE
• AKOS016937701
• EN300-26587610
• 1385365-69-4
• Z1262304507
• 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide

• Inchi： 1S/C16H14ClN3O2/c1-22-9-8-20(14-4-2-12(11-18)3-5-14)16(21)13-6-7-19-15(17)10-13/h2-7,10H,8-9H2,1H3
• InChI Key： NCIXESNCSVJUSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N(C1C=CC(C#N)=CC=1)CCOC)=O

Computed Properties

• Exact Mass: 315.0774544g/mol
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.2Ų

Additional information on 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide

Introduction to 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide (CAS No. 1385365-69-4)

2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide, with the CAS number 1385365-69-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloro substituent, a cyano group, and a methoxyethyl amide moiety. These structural elements contribute to its potential biological activities and make it an intriguing candidate for various applications.

The chemical structure of 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide can be represented as follows: C₁₇H₁₅ClN₂O₂. The presence of the pyridine ring imparts aromaticity and electron-withdrawing properties, while the chloro and cyano groups enhance its reactivity and stability. The methoxyethyl amide moiety adds flexibility and hydrophilicity, which are crucial for its interactions with biological targets.

In recent years, 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide has also demonstrated potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a valuable lead compound for further drug development in oncology.

The pharmacokinetic properties of 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide have also been investigated to assess its suitability for therapeutic use. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good plasma stability, which are essential characteristics for a drug candidate.

In addition to its therapeutic potential, 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide has been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional groups make it a valuable intermediate in the synthesis of novel compounds with diverse biological activities.

The safety profile of 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide is another important aspect that has been studied. Toxicological evaluations have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-Chloro-N-(4-cyanophenyl)-N-(2-methoxyethyl)pyridine-4-carboxamide (CAS No. 1385365-69-4) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development in various fields.